The exact mass of the compound 9-Ethyl-9,10-dihydro-9-methyl-6-phenyl-8H-pyrido(3',4':5,6)pyrazino(1,2-a)pyrimidine 5-oxide is 320.1637 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Heterocyclic Compounds - Heterocyclic Oxides - Cyclic N-Oxides - Supplementary Records. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..
>98% (or refer to the Certificate of Analysis) ( Purity information is a general guideline based on past batches. Please refer to your quote for the exact purity of the batch. )
1: Segreti J, Goodman LJ, Trenholme GM. In vitro activity of new quinoxaline compounds against Campylobacter species and Clostridium difficile. Diagn Microbiol Infect Dis. 1993 Aug-Sep;17(2):177-9. PubMed PMID: 8243041.
Inquiry Online
* Please note that we will only send quotations to valid professional email addresses.
For inquiries regarding product suitability or assistance with placing orders, please don't hesitate to reach out to our expert technical support team. Alternatively, you can explore our informative guide pages for further assistance.